![molecular formula C14H15F6N5O5 B2639768 2-(1-Methyl-1H-imidazol-4-yl)-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole, bis(trifluoroacetic acid) CAS No. 2060040-84-6](/img/structure/B2639768.png)
2-(1-Methyl-1H-imidazol-4-yl)-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole, bis(trifluoroacetic acid)
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Description
2-(1-Methyl-1H-imidazol-4-yl)-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole, bis(trifluoroacetic acid) is a useful research compound. Its molecular formula is C14H15F6N5O5 and its molecular weight is 447.294. The purity is usually 95%.
BenchChem offers high-quality 2-(1-Methyl-1H-imidazol-4-yl)-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole, bis(trifluoroacetic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-Methyl-1H-imidazol-4-yl)-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole, bis(trifluoroacetic acid) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research on similar compounds emphasizes innovative synthetic routes and characterization of 1,3,4-oxadiazoles and imidazoles. For instance, a study detailed the synthesis of trifluoromethylazoles, exploring their pKa values through 19F NMR spectroscopy, highlighting their potential in measuring pH in biological media (Jones et al., 1996). Another approach developed novel bis(imidazol-1-yl)vinyl-1,2,4-oxadiazoles, examining their antiproliferative efficiency against cancer cell lines, showcasing the therapeutic potential of these compounds (Nandeesh et al., 2016).
Antimicrobial and Antioxidant Activities
The antimicrobial and antioxidant capabilities of these heterocycles are significant. A study synthesized new oxadiazole derivatives and evaluated their antimicrobial effectiveness, underscoring the importance of structural diversity in enhancing biological activities (Bassyouni et al., 2012). Additionally, compounds with oxadiazole and thiadiazole moieties were prepared to study their antioxidant activity, comparing favorably to standard ascorbic acid in some cases, indicating their potential as antioxidant agents (Basha et al., 2016).
Material Science Applications
The unique properties of these molecules extend to material science applications. For example, the crystal structure of a manganese complex featuring oxadiazole and triazolium demonstrated the potential of these compounds in constructing coordination polymers and their use in diverse technological applications (Zhuang et al., 2010).
properties
IUPAC Name |
2-(3-methylazetidin-3-yl)-5-(1-methylimidazol-4-yl)-1,3,4-oxadiazole;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O.2C2HF3O2/c1-10(4-11-5-10)9-14-13-8(16-9)7-3-15(2)6-12-7;2*3-2(4,5)1(6)7/h3,6,11H,4-5H2,1-2H3;2*(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICZSEPLDNKHCRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC1)C2=NN=C(O2)C3=CN(C=N3)C.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F6N5O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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